![molecular formula C11H8BrNO2 B1440167 7-Bromo-8-methylquinoline-3-carboxylic acid CAS No. 1189107-65-0](/img/structure/B1440167.png)
7-Bromo-8-methylquinoline-3-carboxylic acid
Overview
Description
“7-Bromo-8-methylquinoline-3-carboxylic acid” is a unique chemical compound with the empirical formula C11H8BrNO2 . It has a molecular weight of 266.09 and is typically found in solid form . The compound is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C11H8BrNO2/c1-6-9(12)3-2-7-4-8(11(14)15)5-13-10(6)7/h2-5H,1H3,(H,14,15) . This indicates the presence of a bromine atom, a methyl group, and a carboxylic acid group attached to a quinoline core .Physical And Chemical Properties Analysis
“this compound” is a solid compound . It has a molecular weight of 266.09 and an empirical formula of C11H8BrNO2 .Scientific Research Applications
Synthesis of Brominated Hydroxyquinolines
A study by Fedoryak and Dore (2002) highlighted the synthesis and photochemistry of a new photolabile protecting group for carboxylic acids based on 8-bromo-7-hydroxyquinoline. This compound demonstrated greater single photon quantum efficiency compared to other caging groups and showed potential for multiphoton-induced photolysis in vivo due to its increased solubility and low fluorescence, making it useful for biological applications (Fedoryak & Dore, 2002).
Photodegradation Studies
Research on the photodegradation of quinolinecarboxylic herbicides, including derivatives similar to 7-Bromo-8-methylquinoline-3-carboxylic acid, has been conducted by Pinna and Pusino (2012). They explored the degradation of these compounds in aqueous solutions under various irradiation conditions, revealing insights into the environmental fate of such chemicals (Pinna & Pusino, 2012).
Antibacterial Activity
Miyamoto et al. (1990) synthesized a series of substituted 4-oxoquinoline-3-carboxylic acids, including derivatives of this compound, and tested them for antibacterial activity. Their findings suggest that certain derivatives exhibit potent antibacterial activity against a range of gram-positive and gram-negative bacteria (Miyamoto et al., 1990).
Synthesis and Anticancer Activity
Gaber et al. (2021) focused on synthesizing new derivatives of 2-oxo-1,2-dihydroquinoline-3-carboxylic acid and assessed their anticancer effects against the breast cancer MCF-7 cell line. Their research underscores the importance of this compound as a precursor in creating compounds with significant anticancer potential (Gaber et al., 2021).
Safety and Hazards
Mechanism of Action
The mechanism of action of quinoline-based compounds generally involves interaction with cellular targets, leading to modifications in biochemical pathways and resulting in various cellular effects . The specific targets and pathways involved can vary greatly depending on the specific quinoline compound and its functional groups .
The pharmacokinetics of quinoline compounds, including absorption, distribution, metabolism, and excretion (ADME), can also vary depending on the specific compound and its physicochemical properties . Factors such as solubility, stability, and permeability can influence the bioavailability of the compound .
The action of quinoline compounds can be influenced by various environmental factors, including pH, temperature, and the presence of other compounds . These factors can affect the stability of the compound, its interaction with targets, and its overall efficacy .
Properties
IUPAC Name |
7-bromo-8-methylquinoline-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8BrNO2/c1-6-9(12)3-2-7-4-8(11(14)15)5-13-10(6)7/h2-5H,1H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVMNIAXJORZCRN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC2=CC(=CN=C12)C(=O)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30670992 | |
Record name | 7-Bromo-8-methylquinoline-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30670992 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1189107-65-0 | |
Record name | 7-Bromo-8-methylquinoline-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30670992 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1189107-65-0 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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